This study combines clay adsorption properties with magnetic iron oxide properties to create a composite magnetic adsorbent for removing Acid Fuchsin Dye (AFD) from laboratory effluents. The research focuses on characterizing clay minerals, particularly investigating interlayer spacing in smectites using FTIR, BET, and SEM with EDX elemental mapping. Synthesizing Magnetic Oxide Nano-Porous Clay (MONPC) approximately doubles the specific surface area (10.02 to 18.03 m2 g−1) compared to Natural Clay. Using an adsorbent concentration of 0.1 g/L, MONPC completely removes AFD from initial dye solutions at a 400 mg/L concentration due to strong hydrogen bonding and Lewis interaction, as observed in the adsorption mechanism study. The Pseudo-Second-Order model accurately represents the chemisorption process of AFD, while the Freundlich isotherm model consistently fits the data better than the Langmuir model. Thermodynamic analysis confirms the exothermic and spontaneous nature of the adsorption process, with significant entropic changes at the solid–liquid interface. These findings suggest favorable enthalpy but unfavorable entropy for the adsorption of AFD onto MONPC. MONPC's high surface area and enhanced adsorption capacity hold tremendous potential as an effective adsorbent for removing AFD in wastewater treatment applications.Graphical abstract

A series of La1−xSrxTO3-δ (T = Fe, Co, Ni) with different elements at B-site and Ba1−xSrxCoO3-δ doped with Sr at A-site were prepared by sol–gel method. The samples were tested by synchronous thermal analyzer in air, and the effects of calcination temperature, B-site element type, Sr doping amount on the synthesis and thermal chemical energy storage performance of perovskite oxides were investigated. Through the experiment, we obtained the following main conclusions. (1) In the series of perovskite oxides studied in this article, the higher the calcination temperature required to prepare the samples, the higher the purity and crystallinity of the samples. The samples prepared at higher calcination temperature showed better cycle stability and reversibility in the redox reaction process. (2) La1−xSrxNiO3-δ samples were not applicable to thermochemical energy storage system. In La1−xSrxFeO3-δ samples, La0.1Sr0.9FeO3-δ exhibited the best energy storage effect. However, compared with La1−xSrxCoO3-δ samples, Co-based perovskite oxide exhibited more advantages as energy storage materials for thermochemical energy storage systems. (3) BaCoO3 with single phase needed to be doped with Sr at the A-site to improve its structural stability. Sr doping reduced the molecular weight of BaCoO3 and increased the energy storage density per unit mass of samples. Energy storage performance of Ba1−xSrxCoO3-δ samples were the better in a series of A1−xSrxTO3-δ (A = La, Ba, T = Co, Fe, Ni). When Sr doping amount was 0.5, the sample possessed the best energy storage performance.

Two new class of Schiff base ligands were synthesized involving chitosan, thiophene–2–carbaldehyde (L1) and 4–(pyridine-2-yl)–thiosemicarbazide, thiophene–2–carbaldehyde (L2). These ligands were then complexed with Co(II), Ni(II) and Cu(II) metal ions. These chitosan anchored mixed ligand complexes were characterized and their catalytic activities were investigated for the effective oxidation of cyclohexane. The Cu(II) complex (CuL) shows higher catalytic efficiency compared to Co(II) and Ni(II) complexes. The catalytic activity of Cu(II) complex was enhanced by irradiating with different doses of electron beam (EB). The effect of EB irradiation on the spectral, morphological and catalytic activities of the complex was investigated. The EB irradiation significantly enhances the catalytic efficacy of the complex due to cross linking of the polymer chain. The reusability of the catalyst has also been increased on increasing the electron beam irradiation dosage.

A bio-waste-originated heterogeneous solid acid catalyst (SO3H@PP) was easily prepared from cheap and easily available pomegranate peel (PP). The catalyst was characterized by IR, FE-SEM, XRD and EDX techniques. The prepared catalyst was efficiently applied for the Knoevenagel condensation of the various aromatic aldehydes and active methylene compounds (malononitrile and ethyl cyanoacetate) in water and EtOH at reflux conditions. The products were obtained with good to excellent yields. The catalysts were easily recovered by simple filtration and reused at least five times with a slight decrease in product yields. A bio-waste origin, easy availability, inexpensive, easy recovery and reusability are the prominent features of the reported catalysts. Cleaner reaction conditions, simple experimental and work-up procedures are the conspicuous features of this protocol.Graphical abstract

A thermodynamic model is developed using a one-dimensional model, LOGEcat to understand the dry reforming of methane over nickel-based catalysts. To do so, we have extended our previously developed mechanism (Rakhi and Shrestha in React Kinet, Mech Catal 135:3059–3083, 2022) which contains 21 reversible reactions by adding 5 more reversible reactions and updating the thermochemistry of one intermediate species. The adjusted mechanism contains 26 reversible reactions obtained with the help of thermodynamic analysis. This study focuses on using the thermodynamic model for dry reforming of methane and insights into the reaction pathways and sensitivity analysis for the kinetically consistent surface reaction mechanism. The applicability of the mechanism is examined for reactor conditions in terms of parameters such as temperature by comparing the results with the available reference data. The mechanism is able to accurately express the reforming conditions of methane over the nickel catalyst for complete range of temperature and also provide useful insights into the reaction pathways established with the thermodynamic model.

The objective of this work was to develop a cellulose paper film containing a nanocomposite charge (TiO2/5%-curcumin) that allows the elimination by photocatalysis of methylene blue (MB), an organic dye, from the textile industry. The TiO2/5%-curcumin nanocomposite material was deposited on the cellulose paper by dip-coating. A continuous tubular reactor was designed and used for testing the photocatalytic degradation of aqueous MB solutions under UV irradiation. The effect of three main operational parameters on the MB photocatalytic degradation was studied: mass of TiO2/5%Curcumin material deposited on the cellulose paper, intensity of the irradiation light and initial pollutant concentration (MB). We found that by working under optimum operating conditions of material deposited mass (14 mg), initial pollutant concentration (10 ppm) and intensity of UV irradiation light (3.76 W/cm2), approximately 85% MB was eliminated after 220 min of irradiation. The kinetic study indicates that the MB photocatalytic degradation followed first-order kinetics model. The rate constant and the half-life time were (344 ± 5) × 10–4 min−1 and 20 min, respectively. Photocatalytic degradation of MB in the film containing TiO2/5%-curcumin material was improved by 12% compared to the blank film.

In this work, cerium dioxide nano-particles (CeO2-NPs) were deposited by chemical electroless deposition process on silicon nanowires (Si-NWs) elaborated by metal-assisted chemical etching. The obtained thin films were characterized by scanning electron microscopy (SEM), energy-dispersive X-ray spectroscopy (EDX), X-ray diffraction (XRD), photoluminescence (PL), X-ray photoelectron spectrometry (XPS) and UV–Vis spectrophotometry. The Si-NWs/CeO2-NPs films were successfully applied as photocatalysts for the oxidation of Rhodamine B (Rh B), a recalcitrant dye under visible irradiation. The films showed a higher photocatalytic performance with a quasi-total discoloration within 75 min against only 67% for Si-NWs. The radical trapping tests showed that the electrons (e−), •OH, O2•− and holes (h+) are the main species involved in the Rh B degradation; a reaction mechanism was suggested and discussed. This work provides a new alternative to develop an efficient photocatalyst to eliminate emerging pollutants from the aquatic environment.

The present study aims to investigate the adsorption behavior of methylene blue (MB) using purified Moroccan clay/alginate beads and optimize the process conditions using Response Surface Methodology (RSM). Composite alginate beads were synthesized via the drop method, and their performance as adsorbents for MB removal was assessed under varying pH levels, adsorbent dosage, and initial MB concentration using the Box-Behnken design. The results revealed that the optimal conditions for achieving 100% MB removal were pH 11.8, adsorbent mass of 4.9 g, and MB concentration of 191 ppm. The adsorption process was well described by the pseudo-second-order kinetic model and Langmuir isotherm model, suggesting that the process involves monolayer adsorption. Moreover, the regenerated adsorbent exhibited satisfactory adsorption performance after five cycles. These findings demonstrate the potential of purified Moroccan clay/alginate beads as an efficient, reusable adsorbent for MB removal from water solutions, contributing to the development of sustainable solutions for dye removal in wastewater treatment applications.

The aim of this work is to prepare the nanocomposites TiO2/x%Curcumin (with x = 3, 5 and, 10) by wet impregnation method. Subsequently, these nanocomposites materials were successfully used for the photocatalytic degradation of a model dye, methylene blue (MB). The results obtained show good photocatalytic activity of said materials. An elimination conversion of 63% (which can be considered as the optimal value in this study) is obtained after 160 min at room temperature for an MB concentration of 10 mg/L for the TiO2/5%curcumin nanocomposite sample. This is due to the effect of adsorption, which is an important parameter controlling the degradation phenomenon. Indeed, the added curcumin causes an increase in the pH of the medium, which causes better adsorption of MB on the surface of the TiO2/5%curcumin nanocomposite material. Then, the TiO2/5%Curcumin nanocomposite material (the best in photocatalysis) was characterized by various analysis techniques: structural and optical, including Fourier Transform Infrared spectroscopy (FT-IR), X-ray diffraction (XRD), Ultraviolet–Visible spectroscopy (UV–Vis.) and scanning electron microscopy (SEM). The results of the FT-IR analysis indicate a good homogeneity between TiO2 and Curcumin. Due to the reduced value of the gap energy (2.93 eV) of the TiO2/5%Curcumin nanocomposite material, determined from optical measurements, this nanocomposite material exhibits good semiconductor behavior. SEM analysis reveal that the average particle size of TiO2–anatase remains unchanged when adding curcumin.

The reaction kinetics of phosphate ore particles reacting with excessive phosphoric acid was investigated. The effects of various operating parameters including reaction temperature (333.15–353.15 K), concentration of phosphoric acid (20–40 ωt% P2O5) and particle size (260, 190, 134, 96, 59 μm) on the reaction performance were investigated first. The results indicated that the reaction rate increased with the increase of reaction temperature, concentration of phosphoric acid, as well as the decrease of particle size. The Drozdov model could be used to describe the reaction behaviors. The activation energy results suggested that the rate-determining step was the diffusion of H+ through the residual layer. The precipitation of insoluble phosphates would cover on the surface and lead to a decrease of dissolution extent. Controlling the product forms is crucial to the improvement of dissolution extent. The specific surface area of the phosphate ore also had a significant impact on the reaction rate and dissolution extent.